Cas no 51647-90-6 (5-hydroxy-1H,7H-imidazo[1,2-a]pyrimidin-7-one)

• Product Name: 5-hydroxy-1H,7H-imidazo[1,2-a]pyrimidin-7-one
• CAS No: 51647-90-6
• MF: C₆H₅N₃O₂
• MW: 151.122800588608
• MDL: MFCD09834820
• CID: 826034
• PubChem ID: 13465980
• Update Time: 2025-05-23

5-hydroxy-1H,7H-imidazo[1,2-a]pyrimidin-7-one Chemical and Physical Properties

Names and Identifiers

• 5,7-Dihydroxyimidazo[1,2-a]pyrimidine
• 5-hydroxy-8H-imidazo[1,2-a]pyrimidin-7-one
• 5-hydroxy-Imidazo[1,2-a]pyrimidin-7(8H)-one
• 5-hydroxyimidazo[1,2-a]pyrimidin-7(8H)-one
• imidazo[1,2-a]pyrimidine-5,7-diol
• 5,7-Dihydroxyimidazo<1,2-a>pyrimidin
• Imidazo<1.2a>pyrimidin-5,7-diol
• 5,7-Dihydroxyimidazo[1,2-
• A]pyrimidine
• 7-Hydroxyimidazo[1,2-a]pyrimidin-5(1H)-one
• PubChem23199
• BELWUABPSOOYPK-UHFFFAOYSA-N
• imidazo[1,2-a]pyrimidin-5,7-diol
• FCH991582
• RP21330
• 5-hydroxy-1H,7H-imidazo[1,2-a]pyrimidin-7-one
• 7-Hydroxyimidazo[1,2-a]pyrimidin-5(8H)-one
• DS-10599
• MFCD09834820
• SCHEMBL26118485
• DB-071391
• 51647-90-6
• 1936552-46-3
• 5-hydroxy-7H,8H-imidazo[1,2-a]pyrimidin-7-one
• AKOS006326433
• CS-0038904
• AKOS015856513
• DTXSID70541536
• SCHEMBL1477241

• MDL： MFCD09834820
• Inchi： 1S/C6H5N3O2/c10-4-3-5(11)9-2-1-7-6(9)8-4/h1-3,11H,(H,7,8,10)
• InChI Key： BELWUABPSOOYPK-UHFFFAOYSA-N
• SMILES： OC1=CC(NC2=NC=CN21)=O

Computed Properties

• Exact Mass: 151.03800
• Monoisotopic Mass: 151.038176411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2
• XLogP3: -0.6

Experimental Properties

• Density: 1.74±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (7.3 g/l) (25 º C),
• PSA: 70.65000
• LogP: 0.14050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Imidazopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines

Additional information on 5-hydroxy-1H,7H-imidazo[1,2-a]pyrimidin-7-one

5-Hydroxy-1H,7H-Imidazo[1,2-a]Pyrimidin-7-One: A Comprehensive Overview

5-Hydroxy-1H,7H-imidazo[1,2-a]pyrimidin-7-one, also known by its CAS number 51647-90-6, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the broader class of imidazo[1,2-a]pyrimidines, which are heterocyclic aromatic compounds with a unique fused ring system. The presence of the hydroxyl group at the 5-position and the ketone group at the 7-position imparts distinctive chemical and biological properties to this molecule.

The structural uniqueness of 5-hydroxy-imidazo[1,2-a]pyrimidinone makes it a valuable subject for both fundamental and applied research. Recent studies have explored its potential as a bioactive compound with applications in drug discovery. For instance, researchers have investigated its role as a potential antioxidant agent, leveraging its ability to scavenge free radicals and reduce oxidative stress in cellular models. This property is particularly relevant in the context of age-related diseases and chronic conditions where oxidative damage plays a significant role.

In addition to its antioxidant properties, 5-hydroxy-imidazo[1,2-a]pyrimidinone has shown promise in anti-inflammatory studies. Experimental data suggest that this compound can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings align with the growing interest in natural and synthetic compounds that can address inflammation without the adverse effects associated with traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

The synthesis of imidazo[1,2-a]pyrimidine derivatives, including 5-hydroxy-imidazo[1,2-a]pyrimidinone, has been optimized through various methodologies. Recent advancements in catalytic processes and microwave-assisted synthesis have enabled more efficient and scalable production of these compounds. Such innovations are critical for transitioning from laboratory-scale synthesis to industrial applications.

From a pharmacological standpoint, 5-hydroxy-imidazo[1,2-a]pyrimidinone exhibits interesting bioavailability profiles. Preclinical studies indicate that it can be absorbed efficiently through various routes of administration, making it a viable candidate for drug delivery systems. Moreover, its low toxicity profile in acute and subchronic toxicity studies further underscores its potential as a therapeutic agent.

Looking ahead, ongoing research is focusing on enhancing the bioactivity of imidazo[1,2-a]pyrimidine derivatives through strategic chemical modifications. For example, efforts are being made to introduce functional groups that can improve solubility or enhance binding affinity to specific molecular targets. These modifications could pave the way for novel treatments in areas such as oncology and neurodegenerative diseases.

In conclusion, 5-hydroxy-1H,7H-imidazo[1,2-a]pyrimidin-7-one stands out as a compound with multifaceted applications in chemistry and pharmacology. Its unique structure, coupled with recent advances in synthesis and bioactivity studies, positions it as a promising candidate for future therapeutic interventions. As research continues to unravel its potential, this compound will undoubtedly contribute to the development of innovative solutions in the biomedical sciences.